![molecular formula C18H20N4O3 B4967143 2-(4-benzyl-1-piperazinyl)-5-nitrobenzamide](/img/structure/B4967143.png)
2-(4-benzyl-1-piperazinyl)-5-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-benzyl-1-piperazinyl)-5-nitrobenzamide (BPN) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. BPN is a small molecule that has been shown to exhibit various biological activities, including antitumor, anti-inflammatory, and neuroprotective effects.
Mechanism of Action
The mechanism of action of 2-(4-benzyl-1-piperazinyl)-5-nitrobenzamide is not fully understood. However, studies have suggested that this compound exerts its biological effects by targeting multiple signaling pathways. For instance, this compound has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is a critical pathway involved in cell proliferation and survival. This compound has also been shown to inhibit the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer progression.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. For instance, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells. In addition, this compound has been shown to exhibit antioxidant effects, which makes it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the significant advantages of 2-(4-benzyl-1-piperazinyl)-5-nitrobenzamide is its small molecular weight, which makes it easy to synthesize and modify. This compound is also relatively stable and can be stored for an extended period. However, one of the limitations of this compound is its poor solubility in water, which makes it difficult to work with in aqueous solutions. This can be overcome by using organic solvents such as DMSO or ethanol.
Future Directions
There are several future directions for research on 2-(4-benzyl-1-piperazinyl)-5-nitrobenzamide. One of the most significant areas of research is the development of this compound derivatives with improved solubility and pharmacokinetic properties. This will enable the development of more effective this compound-based drugs for the treatment of cancer and other diseases.
Another area of research is the elucidation of the exact mechanism of action of this compound. This will provide a better understanding of the biological pathways targeted by this compound and how it exerts its effects.
In conclusion, this compound is a promising candidate for biomedical research due to its various biological activities. The synthesis of this compound is relatively straightforward, and it has been shown to exhibit antitumor, anti-inflammatory, and neuroprotective effects. However, there is still much to be learned about the mechanism of action of this compound, and future research is needed to develop more effective this compound-based drugs.
Synthesis Methods
The synthesis of 2-(4-benzyl-1-piperazinyl)-5-nitrobenzamide involves the reaction of 5-nitroanthranilic acid with benzyl chloride in the presence of sodium hydroxide to form 5-benzyl-2-nitrobenzoic acid. This is followed by the reaction of the acid with piperazine in the presence of thionyl chloride to form this compound. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction temperature, reaction time, and the ratio of reactants.
Scientific Research Applications
2-(4-benzyl-1-piperazinyl)-5-nitrobenzamide has been shown to exhibit various biological activities that make it a promising candidate for biomedical research. One of the most significant applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It achieves this by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.
This compound has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This makes it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
properties
IUPAC Name |
2-(4-benzylpiperazin-1-yl)-5-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3/c19-18(23)16-12-15(22(24)25)6-7-17(16)21-10-8-20(9-11-21)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H2,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOXCYCXVNBGXLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C3=C(C=C(C=C3)[N+](=O)[O-])C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
23 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47201300 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.